Cas no 27278-94-0 (Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI))
27278-94-0 structure
Product Name:Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI)
CAS No:27278-94-0
MF:C21H20NOP
MW:333.363366127014
CID:290056
PubChem ID:283445
Update Time:2025-04-19
Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI)
- NSC138172
- DTXSID70950003
- 27278-94-0
- NSC-138172
- 1-(diphenylphosphoryl)-2-methyl-3-phenylaziridine
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- Inchi: 1S/C21H20NOP/c1-17-21(18-11-5-2-6-12-18)22(17)24(23,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17,21H,1H3
- InChI Key: CEARTFRSXLGCLW-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(N1C(C2C=CC=CC=2)C1C)=O
Computed Properties
- Exact Mass: 333.1284
- Monoisotopic Mass: 333.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.1Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 476.1°Cat760mmHg
- Flash Point: 241.8°C
- Refractive Index: 1.639
- PSA: 20.08
- LogP: 4.29880
Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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